1-(4-bromophenyl)-5-(2,4-difluorobenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 1-(4-bromophenyl)-5-[(2,4-difluorophenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C18H11BrF2N4O/c19-12-2-5-14(6-3-12)25-17-15(8-23-25)18(26)24(10-22-17)9-11-1-4-13(20)7-16(11)21/h1-8,10H,9H2
• InChI Key: DMVVUDMRZZUASZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C3=C(C=N2)C(=O)N(C=N3)CC4=C(C=C(C=C4)F)F)Br
• Molecular Formula: C18H11BrF2N4O
• Molecular Weight: 417.2 g/mol

Description

1-(4-bromophenyl)-5-(2,4-difluorobenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C18H11BrF2N4O and its molecular weight is 417.214. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Studies

• Synthesis of Dihydropyrazolo Pyrimidin Derivatives : Önal, Ceran, and Şahin (2008) described the synthesis of various dihydropyrazolo[1,5-c]pyrimidin derivatives, which are known for their wide range of biological activities. These compounds, including pyrazolo[3,4-d]pyrimidines, have shown potential in antiviral, antibacterial, antitumor, and anti-inflammatory treatments (Önal, Ceran, & Şahin, 2008).

Biological and Pharmacological Activities

• Anticancer and Anti-Inflammatory Properties : A study by Rahmouni et al. (2016) synthesized and evaluated novel pyrazolopyrimidines derivatives, highlighting their anticancer and anti-5-lipoxygenase activities. These derivatives, related to the compound of interest, showed significant cytotoxicity against certain cancer cell lines, indicating their potential in cancer therapy (Rahmouni et al., 2016).

• Non-Ulcerogenic Anti-Inflammatory Drugs : Research by Auzzi et al. (1983) focused on pyrazolo[1,5-a]pyrimidines, which have similarities with the compound . They synthesized various derivatives to examine their anti-inflammatory properties. Notably, these derivatives were found to be devoid of ulcerogenic activity, a significant advantage over traditional nonsteroidal anti-inflammatory drugs (Auzzi et al., 1983).

• Antimicrobial Applications : A study by El‐Wahab et al. (2015) investigated heterocyclic compounds, including pyrazolo[1,5-a]pyrimidine derivatives, for antimicrobial activities. These compounds were incorporated into surface coatings and printing ink pastes, demonstrating effective antimicrobial properties (El‐Wahab et al., 2015).

Chemical Properties and Synthesis Mechanisms

• Hydrogen-Bonded Chains in Isostructural Derivatives : Portilla et al. (2005) studied isostructural compounds similar to the compound of interest, focusing on their chemical bonding properties. They found that these compounds form hydrogen-bonded chains, which is crucial for understanding their chemical behavior and potential applications (Portilla et al., 2005).